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Compound of Interest

Compound Name:
1-Methyl-1H-indazole-7-

carbaldehyde

CAS No.: 951030-58-3

Cat. No.: B1421046

Get Quote

Introduction: The Regioisomer Challenge
Indazole derivatives exist in a tautomeric equilibrium between the

-form (benzenoid) and the

-form (quinonoid). When synthesizing methyl-indazole-carbaldehydes—often via alkylation of
indazole-3-carbaldehyde or Vilsmeier-Haack formylation of methylindazoles—mixtures of N1-
and N2-alkylated products are common.

N1-Isomer (Thermodynamic): Generally the major product; retains aromaticity in the

benzene ring.

N2-Isomer (Kinetic): Often formed in substantial quantities depending on the base/solvent

system; possesses a quinonoid structure that significantly alters electronic properties.

Differentiating these isomers requires a multi-faceted spectroscopic approach, as simple 1D

NMR can sometimes be ambiguous without comparative standards.
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Chemical Structures & Electronic Properties[1]
Feature

1-Methyl-1H-indazole-3-

carbaldehyde

2-Methyl-2H-indazole-3-

carbaldehyde

Structure Type Benzenoid (Aromatic) Quinonoid (Semi-aromatic)

Stability
High (Thermodynamically

favored)
Lower (Kinetically favored)

Dipole Moment Lower Higher

Key Steric Interaction
N1-Methyl

H7 (Peri-interaction)

N2-Methyl

C3-Aldehyde

Spectroscopic Analysis
H NMR Spectroscopy (The Definitive Method)
The most reliable distinction arises from the electronic environment of the aromatic protons,

specifically H7, and the Nuclear Overhauser Effect (NOE) correlations.

Aromatic Region (H4–H7)
N1-Isomer: The protons follow a standard aromatic distribution. H7 is typically found around

7.5–7.7 ppm.

N2-Isomer (The "H7 Deshielding" Rule): A diagnostic phenomenon occurs in N2-substituted

indazoles. The lone pair of electrons on the pyridine-like N1 nitrogen is directed toward H7.

This paramagnetic deshielding shifts the H7 signal significantly downfield, often into the 8.0–

8.5 ppm range, distinct from the other aromatic protons.

N-Methyl Resonance
N1-CH

: Typically resonates at 4.0–4.1 ppm.

N2-CH
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: Typically resonates downfield at 4.2–4.4 ppm due to the lower electron density of the
quinonoid system.

Aldehyde Proton (-CHO)
Both isomers exhibit a singlet between 9.8–10.4 ppm. However, the N2-isomer's aldehyde

proton may show a slight upfield shift relative to the N1-isomer due to the shielding cone of the

adjacent N-methyl group, though this is solvent-dependent and less reliable than the H7 shift.

C NMR Spectroscopy
The carbon chemical shifts provide complementary evidence, particularly at the C3 position.[1]

C3 Shift: In N1-isomers, C3 is part of a standard aromatic pyrazole ring (~135–138 ppm). In

N2-isomers, the quinonoid character shifts this signal, often upfield (~125–130 ppm) or

distinctly different depending on the specific substitution pattern.

N-Methyl Carbon: The N1-CH

carbon typically appears around 35–36 ppm, whereas the N2-CH

carbon appears around 39–41 ppm.

2D NMR: NOESY/ROESY (The "Smoking Gun")
When 1D data is ambiguous, 2D NOESY (Nuclear Overhauser Effect Spectroscopy) provides

irrefutable structural proof based on spatial proximity.

N1-Isomer Logic: The N1-Methyl group is spatially close to the H7 proton (peri-position). A

strong NOE cross-peak between the methyl singlet (~4.0 ppm) and the H7 doublet/multiplet

is definitive for the N1-isomer.

N2-Isomer Logic: The N2-Methyl group is spatially distant from H7 but is adjacent to the C3-

Aldehyde group. An NOE cross-peak between the methyl singlet and the aldehyde proton

(~10 ppm) confirms the N2-structure.
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Spectroscopic Feature
1-Methyl-1H-indazole-3-

carbaldehyde

2-Methyl-2H-indazole-3-

carbaldehyde

H NMR: H7
7.5 – 7.7 ppm (Normal

aromatic)

8.0 – 8.5 ppm (Deshielded by

N1 lone pair)

H NMR: N-CH 4.05 ppm 4.30 ppm

H NMR: -CHO 10.1 – 10.3 ppm 9.9 – 10.2 ppm

NOESY Correlation
N-Me

H7 (Strong)

N-Me

CHO (Strong)

C NMR: N-CH 36 ppm 40 ppm

IR (C=O[2][3][4][5] Stretch) 1680–1690 cm
1660–1675 cm

(Quinonoid conjugation)

Experimental Protocols
Protocol A: NMR Sample Preparation & Acquisition
Objective: Obtain high-resolution spectra for isomer differentiation.

Solvent Selection: Dissolve 5–10 mg of the sample in 0.6 mL of DMSO-d

or CDCl

. DMSO-d

is preferred for indazoles to prevent aggregation and sharpen exchangeable proton signals
(though methyls are non-exchangeable).

Acquisition Parameters (

H):
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Spectral Width: -2 to 14 ppm (to capture aldehyde).

Scans: Minimum 16 (for S/N > 50:1).

Relaxation Delay (D1): 2.0 seconds.

Acquisition Parameters (NOESY):

Mixing Time: 500 ms (standard for small molecules).

Increments: 256 (t1) x 2048 (t2).

Phase sensitive mode (e.g., States-TPPI).

Protocol B: Rapid Identification Workflow
For routine screening of reaction mixtures:

Run a standard

H NMR.[6]

Integrate the N-Me region (4.0–4.5 ppm).

Check the aromatic region >8.0 ppm.

If a doublet exists >8.0 ppm integrating 1:1 with the N-Me group (relative to molecule

stoichiometry), it is likely the N2-isomer.

If the highest aromatic peak is <7.8 ppm, it is likely the N1-isomer.

Visualization & Decision Logic
Figure 1: Isomer Identification Logic Flow
This diagram outlines the decision process for assigning the regiochemistry of methyl-indazole-

carbaldehydes.
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Unknown Methyl-Indazole-Carbaldehyde

Acquire 1H NMR (DMSO-d6)

Check Aromatic Region (7.0 - 8.5 ppm)
Is there a doublet > 8.0 ppm?

Suspect N2-Isomer
(H7 Deshielded by N1 Lone Pair)

Yes (H7 Deshielded)

Suspect N1-Isomer
(Normal Aromatic Pattern)

No (H7 Normal)

Run 2D NOESY
Check N-Me Correlations

NOE: N-Me <--> CHO Proton
CONFIRMED N2-ISOMER

Correlation to CHO

NOE: N-Me <--> H7 Proton
CONFIRMED N1-ISOMER

Correlation to H7

Click to download full resolution via product page

Caption: Logical workflow for distinguishing N1 vs. N2 methyl-indazole isomers using 1H NMR

and NOESY correlations.

Figure 2: Spatial Correlations (NOE)
This diagram visualizes the critical through-space interactions that define the isomers.
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N1-Isomer (1-Methyl)

N2-Isomer (2-Methyl)

N1-Me
(~4.0 ppm)

H7
(~7.6 ppm)

Strong NOE
(Peri-interaction)

N2-Me
(~4.3 ppm)

CHO
(~10.0 ppm)

Strong NOE
(Adjacent)

Click to download full resolution via product page

Caption: Visualization of diagnostic NOE correlations. N1-Me correlates with the peri-proton

H7, while N2-Me correlates with the C3-aldehyde proton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

